5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C14H14ClNO4S
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO4S/c1-9-7-13(20-2)14(8-10(9)15)21(18,19)16-11-5-3-4-6-12(11)17/h3-8,16-17H,1-2H3
• InChI Key: CYHRLKWAGMVBCL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC=CC=C2O)OC

Description

5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide, also known as CHM-1, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which are known to have a variety of biological activities.

Scientific Research Applications

5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to inhibit the growth of cancer cells and induce cell death through various mechanisms, such as inhibition of angiogenesis and induction of apoptosis. In diabetes research, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to improve insulin sensitivity and glucose uptake in cells. In inflammation research, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway.

Mechanism of Action

The mechanism of action of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, such as PI3K/Akt, MAPK, and NF-κB pathways. These pathways are involved in cell proliferation, survival, and inflammation, and their dysregulation is often associated with various diseases, including cancer and inflammation. 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer and plays a role in tumor growth and metastasis.
Biochemical and Physiological Effects
5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects, depending on the cell type and disease model. In cancer cells, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to inhibit cell proliferation, induce cell death, and inhibit angiogenesis. In diabetes models, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to improve glucose uptake and insulin sensitivity. In inflammation models, 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide is its high purity and specificity. It has been extensively studied for its potential therapeutic applications, and its mechanism of action is well-understood. However, one of the limitations of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide is its low solubility in water, which can make it difficult to use in certain experiments. It also has limited stability in aqueous solutions, which can affect its potency over time.

Future Directions

There are several future directions for the research on 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide. One direction is to explore its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to optimize its chemical structure to improve its solubility and stability, which can enhance its potency and efficacy. Additionally, the development of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide analogs and derivatives can provide new insights into its mechanism of action and potential therapeutic applications. Finally, the use of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide in combination with other drugs or therapies can enhance its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of 5-chloro-N-(2-hydroxyphenyl)-2-methoxy-4-methylbenzenesulfonamide involves the reaction between 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride and 2-hydroxyaniline. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is obtained in high yield and purity, and can be further purified by recrystallization.